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Compound of Interest

Compound Name: JNJ-9350
Cat. No.: B15584637
Get Quote
\ J

This document provides crucial safety, operational, and disposal information for the laboratory
use of INJ-9350, a potent and selective inhibitor of spermine oxidase (SMOX). Adherence to
these guidelines is essential for ensuring a safe laboratory environment and proper
experimental conduct.

Proper Disposal Procedures for JNJ-9350

JNJ-9350 is not classified as a hazardous substance according to the Globally Harmonized
System (GHS). However, it is imperative to follow prudent laboratory practices for the disposal
of this and all chemical waste. The following procedures are recommended:

Solid Waste (Unused JNJ-9350 powder):

e Segregation: Collect solid JINJ-9350 waste in a designated, clearly labeled, and sealed
container.

o Packaging: Ensure the container is robust and secure to prevent accidental spillage. The
label should clearly identify the contents as "Non-hazardous chemical waste: JNJ-9350".

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15584637#bc-rfq
https://www.benchchem.com/product/b15584637/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-jnj-9350
https://www.benchchem.com/product/b15584637/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-jnj-9350
https://www.benchchem.com/product/b15584637/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-jnj-9350
https://www.benchchem.com/product/b15584637/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-jnj-9350
https://www.benchchem.com/product/b15584637/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-jnj-9350
https://www.benchchem.com/product/b15584637/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-jnj-9350
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Disposal: Dispose of the packaged solid waste in the regular laboratory trash, which should
be handled by trained laboratory personnel. Do not leave chemical waste in a location where
it could be mistaken for general office trash.

Liquid Waste (Solutions containing JNJ-9350):

e Aqueous Solutions: For dilute, non-hazardous aqueous solutions of INJ-9350, disposal
down the sanitary sewer may be permissible. However, this is subject to local regulations
and institutional policies.

o Consultation: Always consult your institution's Environmental Health and Safety (EHS)
office for approval before disposing of any chemical waste down the drain.

o Procedure (if approved): Flush with a copious amount of water (at least 20 parts water to 1
part solution) to ensure adequate dilution.

o Organic Solvent Solutions: Solutions of INJ-9350 in organic solvents must be collected as
hazardous waste.

o Collection: Collect in a designated, properly labeled, and sealed waste container that is
compatible with the solvent used.

o Disposal: Arrange for pickup and disposal by your institution's hazardous waste
management service.

Empty Containers:

» Decontamination: Thoroughly rinse empty containers that held INJ-9350 with a suitable
solvent (e.g., the solvent used to prepare the solution).

» Rinsate Disposal: The first rinsate should be collected and disposed of as chemical waste,
following the procedures for liquid waste described above.

o Container Disposal: Once decontaminated, deface or remove the original label and dispose
of the container in the regular laboratory trash or recycling, in accordance with institutional
guidelines.
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Quantitative Data for JINJ-9350

Property Value Reference
Molecular Formula C25H22N6O --INVALID-LINK--
Molecular Weight 422.48 g/mol --INVALID-LINK--
ICs0 (SMOX) 10 nM --INVALID-LINK--
ICso0 (PAOX) 790 nM --INVALID-LINK--
Recommended In Vitro Assay

Concentration Up to 10 pM --INVALID-LINK--
Storage Temperature -20°C --INVALID-LINK--

Experimental Protocols

Preparation of INJ-9350 Stock Solution (10 mM in DMSO):
o Materials: INJ-9350 powder, Dimethyl sulfoxide (DMSOQ), sterile microcentrifuge tubes.

o Calculation: To prepare a 10 mM stock solution, weigh out 4.22 mg of INJ-9350 and dissolve
itin 1 mL of DMSO.

e Procedure:

o

Aseptically weigh the required amount of INJ-9350 powder and transfer it to a sterile
microcentrifuge tube.

o

Add the calculated volume of DMSO to the tube.

o

Vortex thoroughly until the powder is completely dissolved.

[¢]

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
Representative Experimental Protocol: Cell Viability Assay

This protocol outlines a general procedure for assessing the effect of INJ-9350 on the viability
of a cancer cell line.
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e Cell Culture:

o Culture the chosen cancer cell line in the recommended medium supplemented with fetal
bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO-.

o Passage the cells upon reaching 80-90% confluency.
o Cell Seeding:
o Harvest cells using trypsin-EDTA and perform a cell count.

o Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of
culture medium.

o Incubate the plate for 24 hours to allow for cell attachment.
e JNJ-9350 Treatment:

o Prepare a serial dilution of INJ-9350 in culture medium from the 10 mM DMSO stock
solution. A typical concentration range for an initial screen would be 0.01 uM to 10 pM.

o Include a vehicle control (DMSO) at the same final concentration as in the highest JNJ-
9350 treatment.

o Carefully remove the medium from the wells and replace it with 100 pL of the medium
containing the different concentrations of INJ-9350 or the vehicle control.

o Incubate the plate for 48-72 hours.
o Cell Viability Assessment (Using MTT Assay):
o Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well.

o Incubate the plate for 3-4 hours at 37°C, allowing the MTT to be metabolized into
formazan crystals.

o Add 100 pL of solubilization solution (e.g., 10% SDS in 0.01 M HCI) to each well to
dissolve the formazan crystals.
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o Gently mix the contents of the wells and incubate for another 4-18 hours at 37°C.

o Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis:
o Subtract the background absorbance (from wells with medium only).

o Normalize the absorbance values of the treated wells to the vehicle control wells to
determine the percentage of cell viability.

o Plot the percentage of cell viability against the log of the JINJ-9350 concentration to
determine the ICso value.

Visualizations
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JNJ-9350 Inhibition of Spermine Oxidase (SMOX) Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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